Cas no 868215-59-2 (N-(3,4-dichlorophenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide)

• Product Name: N-(3,4-dichlorophenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide
• CAS No: 868215-59-2
• MF: C₁₄H₁₄Cl₂N₂O₃S
• MW: 361.243560314178
• CID: 6251091
• PubChem ID: 4392006
• Update Time: 2025-11-06

N-(3,4-dichlorophenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide
• AKOS024609478
• 868215-59-2
• SR-01000015198
• N-(3,4-dichlorophenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholino)acetamide
• SR-01000015198-1
• CCG-296850
• F1800-0105

• Inchi： 1S/C14H14Cl2N2O3S/c1-7-13(20)18(14(21)8(2)22-7)6-12(19)17-9-3-4-10(15)11(16)5-9/h3-5,7-8H,6H2,1-2H3,(H,17,19)
• InChI Key： AQGIMIRLPCWLHU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CN1C(C(C)SC(C)C1=O)=O)=O)Cl

Computed Properties

• Exact Mass: 360.0102189g/mol
• Monoisotopic Mass: 360.0102189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3,4-dichlorophenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide

Comprehensive Overview of N-(3,4-dichlorophenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide (CAS No. 868215-59-2)

The compound N-(3,4-dichlorophenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide (CAS No. 868215-59-2) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the 3,4-dichlorophenyl moiety and the 2,6-dimethyl-3,5-dioxothiomorpholin-4-yl segment, which contribute to its distinct physicochemical properties. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential applications in targeted molecular interactions.

In recent years, the demand for highly functionalized acetamide derivatives has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in the thiomorpholine core of this compound, as it offers a stable heterocyclic scaffold for modulating biological activity. The presence of dioxo and dimethyl groups further enhances its stability and solubility, making it a candidate for advanced formulations.

From an industrial perspective, CAS No. 868215-59-2 is often explored for its potential as an intermediate in synthetic pathways. Its dichlorophenyl component is frequently associated with herbicidal and fungicidal properties, aligning with the growing focus on sustainable agrochemicals. Meanwhile, the acetamide linkage provides a flexible platform for derivatization, catering to the needs of combinatorial chemistry and high-throughput screening.

Environmental and safety considerations are also critical when discussing N-(3,4-dichlorophenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide. Regulatory bodies emphasize the importance of biodegradability and eco-toxicity profiles for such compounds. Recent studies suggest that its metabolites exhibit lower persistence in soil compared to traditional chlorinated analogs, addressing concerns about environmental accumulation.

The synthesis of 868215-59-2 typically involves multi-step reactions, including condensation and cyclization processes. Optimizing yield and purity remains a focal point for manufacturers, especially given the compound's relevance in precision agriculture and niche pharmaceutical applications. Analytical techniques like HPLC and NMR are indispensable for characterizing its structural integrity and ensuring batch-to-batch consistency.

Emerging trends in green chemistry have spurred interest in catalytic methods for producing thiomorpholin-4-yl acetamides. Researchers are investigating solvent-free reactions and biocatalysts to minimize waste and energy consumption. Such innovations align with global sustainability goals while maintaining the compound's functional efficacy.

In summary, N-(3,4-dichlorophenyl)-2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetamide represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and agrochemistry underscores the importance of interdisciplinary collaboration. As analytical technologies advance, so too will our understanding of this compound's full potential.